Cas no 1262008-58-1 ([1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-
• CAS No: 1262008-58-1
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD16509435
• CID: 2769013
• Update Time: 2025-10-29

[1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-

• MDL： MFCD16509435
• Inchi： 1S/C14H10F2O3/c1-19-13-5-3-9(15)7-11(13)10-4-2-8(14(17)18)6-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key： LTCIGJXODCCZIX-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2OC)=CC=C(C(O)=O)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-

Introduction to [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy- (CAS No. 1262008-58-1)

[1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1262008-58-1, belongs to a class of molecules known for their unique structural and functional properties. The presence of fluoro and methoxy substituents in its molecular structure imparts distinct characteristics that make it a subject of intense research and development.

The compound's structure consists of a biphenyl core with carboxylic acid functionality at one position and fluoro and methoxy groups at specific positions. This arrangement not only influences its chemical reactivity but also its potential biological activity. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, making this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in the study of fluorinated aromatic compounds due to their potential applications in pharmaceuticals. The introduction of fluorine atoms into organic molecules can alter their electronic properties, lipophilicity, and metabolic pathways. [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-, with its dual fluoro and methoxy substitution pattern, represents an intriguing example of how structural modifications can lead to novel chemical entities with tailored properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, such intermediates are invaluable for synthesizing lead compounds that exhibit desired pharmacological effects. The carboxylic acid group provides a site for further functionalization, allowing chemists to attach various pharmacophores and optimize biological activity.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in the development of new therapeutic agents. For instance, researchers have explored the use of these compounds in the design of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The electron-withdrawing nature of the fluoro groups can enhance the binding affinity of such inhibitors to their target enzymes.

The methoxy group in [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-, while less electronegative than fluorine, also contributes to the molecule's overall properties. It can influence solubility, stability, and interactions with biological targets. The combination of these substituents makes this compound a versatile scaffold for medicinal chemists seeking to develop novel therapeutics.

From a materials science perspective, this compound has shown promise in the development of advanced materials. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance polymers and coatings. The unique electronic properties of [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-, could also be leveraged in the design of organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of [1,1'-Biphenyl]-4-carboxylic acid, 2,5'-difluoro-2'-methoxy-, presents an interesting challenge due to the complexity of its structure. However polarimetric techniques combined with spectroscopic methods have been employed to ensure high purity and yield. Advances in synthetic methodologies have made it possible to produce such compounds on a larger scale, facilitating further research and development.

In conclusion,[1]!Biphenyl]-4-carboxylic acid, 2,!5'-difluoro -! 2'! -methoxy, (CAS No.! 1262008! 58! 51) is a multifaceted compound with significant potential in pharmaceuticals and materials science.! Its unique structural features make it an attractive candidate for further exploration.! As research continues to uncover new applications! this compound is likely to play an increasingly important role in scientific advancements.! The combination of fluoro! methoxy! and carboxylic acid functionalities offers a rich platform for innovation.! By leveraging its properties! scientists can develop novel drugs! advanced materials! and innovative technologies that benefit society as a whole!